Cas no 2138307-17-0 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)-
• CAS No: 2138307-17-0
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5300957
• Update Time: 2025-06-08

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)-

• Inchi： 1S/C6H10N4O2/c1-2-3(7)4-5(6(11)12)9-10-8-4/h3H,2,7H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： XLIAEEOURVXFJR-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C(N)CC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)-

Recent Advances in the Study of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- (CAS: 2138307-17-0)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- (CAS: 2138307-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly due to their ability to serve as bioisosteres for amide bonds and their role in click chemistry. The specific structural features of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)-, including its carboxylic acid and aminopropyl functional groups, make it a promising candidate for the development of novel pharmacophores. Researchers have explored its utility in the synthesis of peptidomimetics and as a building block for the construction of more complex bioactive molecules.

One of the key advancements in the study of this compound is its application in the development of protease inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- exhibit potent inhibitory activity against several serine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms and optimize the inhibitory potency of these derivatives.

In addition to its role in protease inhibition, this compound has also been investigated for its potential as a scaffold for the development of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of triazole-containing analogs, including 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)-, which exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes.

Another area of interest is the use of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- in the design of targeted drug delivery systems. Recent work published in Advanced Drug Delivery Reviews highlighted the compound's potential as a linker for conjugating therapeutic agents to targeting moieties, such as antibodies or peptides. The carboxylic acid group facilitates covalent attachment to carriers, while the aminopropyl side chain can be further functionalized to enhance solubility and bioavailability.

Despite these promising developments, challenges remain in the optimization of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- for clinical applications. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for researchers in the field of chemical biology and drug discovery.

In conclusion, the latest research on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-aminopropyl)- (CAS: 2138307-17-0) underscores its potential as a multifunctional building block in medicinal chemistry. Its applications in protease inhibition, antimicrobial therapy, and drug delivery highlight the compound's broad utility and pave the way for further investigations. Future studies should focus on addressing the current limitations and exploring new therapeutic avenues for this promising molecule.